N-cyclopropyl-2-(2-(pyrimidin-2-ylamino)thiazol-4-yl)acetamide

• IUPAC Name: N-cyclopropyl-2-[2-(pyrimidin-2-ylamino)-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C12H13N5OS/c18-10(15-8-2-3-8)6-9-7-19-12(16-9)17-11-13-4-1-5-14-11/h1,4-5,7-8H,2-3,6H2,(H,15,18)(H,13,14,16,17)
• InChI Key: NIJPGXRNCBULTR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CC2=CSC(=N2)NC3=NC=CC=N3
• Molecular Formula: C12H13N5OS
• Molecular Weight: 275.33 g/mol

Description

N-cyclopropyl-2-(2-(pyrimidin-2-ylamino)thiazol-4-yl)acetamide, also known as CP-690,550, is a small molecule drug that belongs to the class of Janus kinase inhibitors. It was initially developed by Pfizer for the treatment of autoimmune diseases such as rheumatoid arthritis and psoriasis. In recent years, CP-690,550 has gained attention in the scientific community due to its potential therapeutic applications in various fields.

Scientific Research Applications

Cyclin-Dependent Kinase Inhibitors

N-cyclopropyl-2-(2-(pyrimidin-2-ylamino)thiazol-4-yl)acetamide and its analogs have been identified as potent inhibitors of cyclin-dependent kinase-2 (CDK2), a crucial enzyme in cell cycle regulation. The synthetic chemistry and structure-guided design led to the discovery of these compounds, showing significant potency against CDK2, and supported by X-ray crystal structures in complex with CDK2. This research suggests their potential in antiproliferative and proapoptotic effects consistent with cellular CDK2 inhibition, contributing to cancer therapy (Wang et al., 2004).

Heterocyclic Compound Synthesis

The compound has been used as a precursor for synthesizing a range of heterocyclic derivatives, including thiophene, thiazole, pyrazole, pyridine, pyrimidine, and coumarin rings. These synthetic pathways involve regioselective attacks and cyclization, leading to diverse products. Many of these compounds have shown high inhibitory effects in antiproliferative activity screenings against various human cancer cell lines, highlighting their potential in cancer treatment and the versatility of N-cyclopropyl-2-(2-(pyrimidin-2-ylamino)thiazol-4-yl)acetamide in medicinal chemistry (Shams et al., 2010).

Antimicrobial and Antitumor Activities

Research on derivatives of N-cyclopropyl-2-(2-(pyrimidin-2-ylamino)thiazol-4-yl)acetamide has expanded into antimicrobial and antitumor applications. Various synthesized heterocycles incorporating this motif have been evaluated for antimicrobial activity, offering new avenues for the development of antimicrobial agents. Additionally, some derivatives have been investigated for their potential as anticancer agents, contributing valuable insights into the structure-activity relationships essential for drug development (Bondock et al., 2008).

Insecticidal Potential

The versatility of N-cyclopropyl-2-(2-(pyrimidin-2-ylamino)thiazol-4-yl)acetamide extends to the development of insecticidal agents. Research has explored its use in synthesizing novel heterocycles with potential insecticidal properties against common agricultural pests like the cotton leafworm, Spodoptera littoralis. These studies contribute to the search for safer, more effective insecticidal compounds (Fadda et al., 2017).